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Compound of Interest

Compound Name: CPI-905

Cat. No.: B15586774 Get Quote

Essential Safety and Handling Guide for CPI-905
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling CPI-905, a potent and selective EZH2 inhibitor. Given the absence

of a publicly available Safety Data Sheet (SDS) for CPI-905, this document is based on the

general safety profiles of EZH2 inhibitors and standard laboratory practices for handling

research-grade chemical compounds. It is imperative to supplement this guidance with a

thorough risk assessment specific to your laboratory's conditions and experimental protocols.

Hazard Identification and Immediate Precautions
CPI-905 belongs to the EZH2 inhibitor class of compounds. While specific toxicity data for CPI-
905 is not available, EZH2 inhibitors as a class are known to have biological activity and may

present health risks upon exposure. Potential hazards include:

Acute Effects: May cause skin, eye, and respiratory tract irritation upon direct contact.

Ingestion or inhalation could lead to unknown systemic effects.

Chronic Effects: The long-term toxicological properties of CPI-905 have not been fully

elucidated. As with any novel compound, it should be treated as potentially hazardous with

unknown long-term health effects. Studies on other EZH2 inhibitors have noted potential for
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adverse effects such as neutropenia, thrombocytopenia, and anemia with systemic

exposure.

Immediate Actions in Case of Exposure:

Exposure Route Immediate Action

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, occasionally lifting

the upper and lower eyelids. Seek immediate

medical attention.

Skin Contact

Immediately wash affected area with soap and

plenty of water. Remove contaminated clothing

and shoes. Seek medical attention if irritation

persists.

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. If breathing is difficult, give

oxygen. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. Wash out mouth with

water, provided the person is conscious. Seek

immediate medical attention.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is crucial when handling CPI-905. The following table

summarizes the required PPE.
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PPE Category Specification Purpose

Hand Protection

Nitrile or neoprene gloves

(double-gloving

recommended).

To prevent skin contact.

Eye Protection

Safety glasses with side

shields or chemical safety

goggles.

To protect eyes from splashes

or dust.

Body Protection
A fully buttoned laboratory

coat.

To protect skin and clothing

from contamination.

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood. If

handling powders outside of a

fume hood, a NIOSH-approved

respirator with an appropriate

particulate filter (e.g., N95 or

P100) is recommended.

To prevent inhalation of dust or

aerosols.

Experimental Workflow for Safe Handling
The following diagram outlines the standard operating procedure for the safe handling of CPI-
905 in a laboratory setting.
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Experimental Workflow for CPI-905 Handling

Pre-Experiment

Operation

Post-Experiment

Conduct Risk Assessment

Prepare and Verify Functionality of all Equipment (Fume Hood, etc.)

Assemble all Necessary Materials and PPE

Don Appropriate PPE

Proceed to Operation

Handle CPI-905 within a Certified Chemical Fume Hood

Perform Experimental Procedures

Decontaminate Work Surfaces and Equipment

Experiment Complete

Segregate and Label Waste

Doff PPE in the Correct Sequence

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of CPI-905.
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Disposal Plan
Proper disposal of CPI-905 and associated contaminated materials is critical to prevent

environmental contamination and accidental exposure.

Waste Segregation and Disposal Protocol:

Waste Type Disposal Procedure

Unused CPI-905

Dispose of as hazardous chemical waste in

accordance with local, state, and federal

regulations. Do not dispose of down the drain.

Contaminated Labware (e.g., pipette tips, tubes)
Place in a designated, sealed, and clearly

labeled hazardous waste container.

Contaminated PPE (e.g., gloves, disposable lab

coat)

Place in a designated, sealed, and clearly

labeled hazardous waste container.

Liquid Waste
Collect in a sealed, labeled, and appropriate

hazardous waste container.

The following diagram illustrates the decision-making process for the disposal of materials

contaminated with CPI-905.

CPI-905 Disposal Plan

Material Potentially Contaminated with CPI-905

Is the material contaminated?

Dispose as Hazardous Waste
(Follow Institutional Guidelines)

Yes

Dispose as Non-Hazardous Waste

No

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b15586774?utm_src=pdf-body
https://www.benchchem.com/product/b15586774?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15586774?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Decision tree for CPI-905 waste disposal.

By adhering to these guidelines, researchers can minimize the risks associated with handling

CPI-905 and ensure a safe laboratory environment. Always prioritize safety and consult with

your institution's Environmental Health and Safety (EHS) department for specific guidance.

To cite this document: BenchChem. [Personal protective equipment for handling CPI-905].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15586774#personal-protective-equipment-for-
handling-cpi-905]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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